molecular formula C19H14Cl2N4O2 B1220813 10-(3',5'-Dichlorophenyl)-3-methylflavin CAS No. 119237-62-6

10-(3',5'-Dichlorophenyl)-3-methylflavin

Cat. No. B1220813
CAS RN: 119237-62-6
M. Wt: 401.2 g/mol
InChI Key: ZXMZTAJAQJDWRO-UHFFFAOYSA-N
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Description

10-(3',5'-Dichlorophenyl)-3-methylflavin, also known as 10-(3',5'-Dichlorophenyl)-3-methylflavin, is a useful research compound. Its molecular formula is C19H14Cl2N4O2 and its molecular weight is 401.2 g/mol. The purity is usually 95%.
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properties

CAS RN

119237-62-6

Product Name

10-(3',5'-Dichlorophenyl)-3-methylflavin

Molecular Formula

C19H14Cl2N4O2

Molecular Weight

401.2 g/mol

IUPAC Name

10-(3,5-dichlorophenyl)-3,7,8-trimethylbenzo[g]pteridine-2,4-dione

InChI

InChI=1S/C19H14Cl2N4O2/c1-9-4-14-15(5-10(9)2)25(13-7-11(20)6-12(21)8-13)17-16(22-14)18(26)24(3)19(27)23-17/h4-8H,1-3H3

InChI Key

ZXMZTAJAQJDWRO-UHFFFAOYSA-N

SMILES

CC1=CC2=C(C=C1C)N(C3=NC(=O)N(C(=O)C3=N2)C)C4=CC(=CC(=C4)Cl)Cl

Canonical SMILES

CC1=CC2=C(C=C1C)N(C3=NC(=O)N(C(=O)C3=N2)C)C4=CC(=CC(=C4)Cl)Cl

Other CAS RN

119237-62-6

synonyms

10-(3',5'-dichlorophenyl)-3-methylflavin
10-DCPMF

Origin of Product

United States

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